Cas no 61947-47-5 (Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-)

• Product Name: Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
• CAS No: 61947-47-5
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 462646
• PubChem ID: 14645146
• Update Time: 2025-04-19

Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
• 3-[6-(3-cyanophenoxy)hexoxy]benzonitrile
• 3,3'-[Hexane-1,6-diylbis(oxy)]dibenzonitrile
• 61947-47-5
• DTXSID90562561

• Inchi： 1S/C20H20N2O2/c21-15-17-7-5-9-19(13-17)23-11-3-1-2-4-12-24-20-10-6-8-18(14-20)16-22/h5-10,13-14H,1-4,11-12H2
• InChI Key： FFNMEPYUPRSQPD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCCCCCOC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 320.1526
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04